Cas no 105027-78-9 (1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel-)
105027-78-9 structure
Product Name:1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel-
CAS No:105027-78-9
MF:C10H16N4O3
MW:240.259041786194
CID:194295
PubChem ID:6711257
Update Time:2025-04-19
1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel-
- 1-[(2S,3S)-2,3-dimethylaziridin-1-yl]-3-(2-nitroimidazol-1-yl)propan-2-ol
- NCI60_004521
- Rsu 1165
- MLS000766262
- DTXSID40425137
- 1H-Imidazole-1-ethanol,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-, rel-
- 105027-78-9
- NSC601351
- NSC-601351
- CHEMBL1983829
- 1H-Imidazole-1-ethanol,3-dimethyl-1-aziridinyl)methyl]-2-nitro-, trans-
-
- Inchi: 1S/C10H16N4O3/c1-7-8(2)13(7)6-9(15)5-12-4-3-11-10(12)14(16)17/h3-4,7-9,15H,5-6H2,1-2H3/t7-,8-,9?/m0/s1
- InChI Key: VKUQQJFQNDTATQ-JVIMKECRSA-N
- SMILES: OC(CN1C=CN=C1[N+](=O)[O-])CN1[C@@H](C)[C@@H]1C
Computed Properties
- Exact Mass: 240.12238
- Monoisotopic Mass: 240.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- Density: 1.46
- Boiling Point: 457.4°Cat760mmHg
- Flash Point: 230.4°C
- Refractive Index: 1.662
- PSA: 84.2
- LogP: 0.70590
1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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